Cas no 1188265-13-5 (5-IODO-2,3-DIHYDROBENZO[B][1,4]DIOXINE)

• Product Name: 5-IODO-2,3-DIHYDROBENZO[B][1,4]DIOXINE
• CAS No: 1188265-13-5
• MF: C₈H₇IO₂
• MW: 262.044454813004
• CID: 2130711
• PubChem ID: 12412284
• Update Time: 2025-06-14

5-IODO-2,3-DIHYDROBENZO[B][1,4]DIOXINE Chemical and Physical Properties

Names and Identifiers

• 5-IODO-2,3-DIHYDROBENZO[B][1,4]DIOXINE
• DB-349990
• E79763
• EN300-646241
• SCHEMBL14439104
• 1188265-13-5
• 5-IODO-2,3-DIHYDRO-1,4-BENZODIOXINE

• Inchi： 1S/C8H7IO2/c9-6-2-1-3-7-8(6)11-5-4-10-7/h1-3H,4-5H2
• InChI Key： AMHRMPQYBWNDML-UHFFFAOYSA-N
• SMILES： O1CCOC2=C(I)C=CC=C12

Computed Properties

• Exact Mass: 261.94908g/mol
• Monoisotopic Mass: 261.94908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 18.5Ų

Additional information on 5-IODO-2,3-DIHYDROBENZO[B][1,4]DIOXINE

Comprehensive Overview of 5-IODO-2,3-DIHYDROBENZO[B][1,4]DIOXINE (CAS No. 1188265-13-5): Properties, Applications, and Research Insights

The compound 5-IODO-2,3-DIHYDROBENZO[B][1,4]DIOXINE (CAS No. 1188265-13-5) is a halogenated derivative of the 2,3-dihydrobenzo[b][1,4]dioxine scaffold, a structure widely recognized for its versatility in pharmaceutical and material science research. With the increasing demand for iodinated aromatic compounds in drug discovery and organic synthesis, this molecule has garnered significant attention due to its unique reactivity and potential applications. Researchers frequently search for terms like "5-IODO-2,3-DIHYDROBENZO[B][1,4]DIOXINE synthesis" or "CAS 1188265-13-5 applications," reflecting its relevance in modern chemistry.

One of the key features of 5-IODO-2,3-DIHYDROBENZO[B][1,4]DIOXINE is its role as a building block in cross-coupling reactions, particularly in palladium-catalyzed transformations such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecules for drug development and functional materials. The iodine atom at the 5-position serves as an excellent leaving group, enabling efficient functionalization of the dioxine ring. Recent publications highlight its utility in designing heterocyclic compounds with potential bioactivity, addressing trending topics like "targeted drug delivery" and "small-molecule inhibitors."

From a structural perspective, the benzo[b][1,4]dioxine core offers remarkable stability and electron-rich properties, making it a favored motif in medicinal chemistry. The incorporation of an iodine atom further enhances its utility in radiolabeling and imaging probes, aligning with the growing interest in theranostic agents. Searches for "iodinated probes for PET imaging" or "CAS 1188265-13-5 solubility" underscore its interdisciplinary appeal. Additionally, its physicochemical properties, such as moderate lipophilicity and predictable reactivity, make it a candidate for high-throughput screening libraries.

Environmental and green chemistry considerations are also driving innovation around this compound. Researchers are exploring solvent-free synthesis methods and catalytic systems to minimize waste, responding to queries like "sustainable halogenation techniques." The compound’s stability under ambient conditions further supports its use in industrial-scale processes, a topic frequently discussed in process chemistry forums.

In summary, 5-IODO-2,3-DIHYDROBENZO[B][1,4]DIOXINE (CAS No. 1188265-13-5) represents a critical tool for chemists exploring structure-activity relationships, materials science, and catalysis. Its adaptability to diverse synthetic pathways and alignment with cutting-edge research trends ensure its continued prominence in scientific literature and patent applications.